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Compound of Interest

Carbamazepine 10,11-epoxide-
13C

Cat. No.: B12392590

Compound Name:

This document provides immediate, essential guidance for the proper disposal of
Carbamazepine 10,11-epoxide-13C, a metabolite of the anticonvulsant drug carbamazepine.
The following procedures are designed for researchers, scientists, and drug development
professionals to ensure safe handling and regulatory compliance. Due to conflicting safety
classifications, this compound should be handled as a hazardous substance.

Hazard Assessment and Regulatory Overview

Carbamazepine 10,11-epoxide is an active metabolite of Carbamazepine. While one Safety
Data Sheet (SDS) indicates that the substance is not classified as hazardous according to the
Globally Harmonized System (GHS), another classifies it as toxic to aquatic life with long-
lasting effects[1][2]. The parent compound, Carbamazepine, is considered a hazardous
substance[3]. Therefore, it is imperative to treat Carbamazepine 10,11-epoxide-13C as
hazardous waste to ensure the highest safety standards and environmental protection.
Disposal must comply with local, state, and federal regulations, such as those set by the
Environmental Protection Agency (EPA) through the Resource Conservation and Recovery Act
(RCRA)[2][4].

Quantitative Toxicity Data

The following table summarizes available toxicity data for Carbamazepine and its epoxide
metabolite. This information underscores the need for cautious handling and disposal.
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Compound Test Species Route Dose Reference
Carbamazepi

LD50 Rat Oral 1957 mg/kg [3][5]I6]
ne
Carbamazepi

LD50 Mouse Oral 529 mg/kg [31[5][6]
ne
Carbamazepi )

LD50 Rabbit Dermal 2680 mg/kg [51[6]
ne
Carbamazepi
ne 10,11- TDLO Mouse Oral 9,600 mg/kg [1]
epoxide
Carbamazepi _

Intraperitonea

ne 10,11- LD50 Mouse | 420 mg/kg [1]
epoxide

LD50: Lethal Dose, 50%. The dose that is lethal to 50% of the tested population. TDLO: Lowest
Published Toxic Dose.

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol provides a direct, step-by-step guide for the safe disposal of Carbamazepine
10,11-epoxide-13C.

1. Personal Protective Equipment (PPE):

o Wear standard laboratory PPE, including safety glasses, a lab coat, and chemical-resistant
gloves.

2. Waste Segregation and Collection:

o Designate a specific, labeled hazardous waste container for Carbamazepine 10,11-
epoxide-13C waste.

e Do not mix this waste with non-hazardous materials or other incompatible chemical waste.
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Collect all materials contaminated with the compound, including unused product, solutions,
and contaminated labware (e.g., pipette tips, vials), in this designated container.

. Container Management:

Use a container that is in good condition, compatible with the chemical, and has a secure,
leak-proof lid.

Keep the waste container closed except when adding waste.

Do not fill the container beyond 80% of its capacity to prevent spills.

. Labeling:

Clearly label the hazardous waste container with the following information:

The words "Hazardous Waste"

o

[¢]

The full chemical name: "Carbamazepine 10,11-epoxide-13C"

[¢]

The concentration and quantity of the waste

[e]

The date of waste generation

o

The name of the principal investigator and the laboratory location

. Storage:

Store the sealed and labeled hazardous waste container in a designated, secure area away
from general laboratory traffic.

Ensure the storage area has secondary containment to capture any potential leaks.

. Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for the hazardous waste.

Follow all institutional procedures for waste manifest and pickup.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b12392590?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Do not dispose of Carbamazepine 10,11-epoxide-13C down the drain or in the regular
trash[1][4][7]. The primary method for the disposal of pharmaceutical waste is typically
incineration at a licensed facility[2].

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Carbamazepine 10,11-epoxide-13C.
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Carbamazepine 10,11-epoxide-13C Disposal Workflow
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Caption: Disposal workflow for Carbamazepine 10,11-epoxide-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Disposal Plan for Carbamazepine
10,11-epoxide-13C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392590#carbamazepine-10-11-epoxide-13c-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b12392590?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/33908m.pdf
https://datasheets.scbt.com/sc-211013.pdf
https://datasheets.scbt.com/sc-202518.pdf
https://emedicine.medscape.com/article/813654-overview
https://www.in.gov/fssa/thehub/files/Carbamazepime_tablet.pdf
https://www.northamerica.covetrus.com/Content/SDS/072993.pdf
https://cdn.caymanchem.com/cdn/msds/15422m.pdf
https://www.benchchem.com/product/b12392590#carbamazepine-10-11-epoxide-13c-proper-disposal-procedures
https://www.benchchem.com/product/b12392590#carbamazepine-10-11-epoxide-13c-proper-disposal-procedures
https://www.benchchem.com/product/b12392590#carbamazepine-10-11-epoxide-13c-proper-disposal-procedures
https://www.benchchem.com/product/b12392590#carbamazepine-10-11-epoxide-13c-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12392590?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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